Cas no 1806869-99-7 (Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate)
Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure incorporates multiple functional groups—chloro, cyano, difluoromethyl, and carboxylate—enabling diverse reactivity for further derivatization. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, making it valuable in drug discovery. The chloro and cyano substituents provide sites for nucleophilic substitution or cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. This compound is particularly useful in the development of bioactive molecules, including fungicides and herbicides, due to its balanced lipophilicity and electronic properties. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.
1806869-99-7 structure
Product Name:Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate
CAS No:1806869-99-7
MF:C9H5ClF2N2O2
MW:246.598007917404
CID:4808979
Update Time:2025-06-06
Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate
-
- Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)5-2-4(3-13)6(8(11)12)14-7(5)10/h2,8H,1H3
- InChI Key： XZXQANXOZPUUGX-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OC)C=C(C#N)C(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 318
- XLogP3: 2
- Topological Polar Surface Area: 63
Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029054679-250mg |
Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate |
1806869-99-7 | 97% | 250mg |
$979.20 | 2022-03-31 | |
| Alichem | A029054679-500mg |
Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate |
1806869-99-7 | 97% | 500mg |
$1,695.20 | 2022-03-31 | |
| Alichem | A029054679-1g |
Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate |
1806869-99-7 | 97% | 1g |
$3,099.20 | 2022-03-31 |
Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
1806869-99-7 (Methyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent